(1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-methoxy-N-[2-(3-methylphenyl)ethyl]propan-2-amine
• InChI: InChI=1S/C13H21NO/c1-11-5-4-6-13(9-11)7-8-14-12(2)10-15-3/h4-6,9,12,14H,7-8,10H2,1-3H3
• InChI Key: DKSOMWCLNXZYAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCNC(C)COC

Description

(1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine is a secondary amine featuring a 1-methoxypropan-2-yl group and a 2-(3-methylphenyl)ethyl substituent. Its molecular formula is C${13}$H${21}$NO, with a molecular weight of 207.31 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine typically involves the reaction of 3-methylphenylacetonitrile with 1-methoxypropan-2-amine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation. The reaction mixture is then heated to a specific temperature to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of (1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine involves large-scale chemical reactors where the reactants are continuously fed into the system. The reaction conditions, such as temperature, pressure, and catalyst concentration, are optimized to maximize yield and minimize by-products. The product is then purified using techniques such as distillation or crystallization to obtain a high-purity compound.

Chemical Reactions Analysis

Types of Reactions

(1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: It can be reduced to form amines or alcohols.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and acids (HCl, HBr) are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated derivatives or other substituted compounds.

Scientific Research Applications

(1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the production of pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the manufacture of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
(1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine (Target)	C${13}$H${21}$NO	207.31	3-Methylphenethyl, methoxypropan-2-yl	High lipophilicity; potential CNS activity inferred from structural analogs
1-(3-Methylthiophen-2-yl)ethylamine (CAS 411213-85-9)	C${11}$H${19}$NOS	229.34	3-Methylthiophen-2-yl, methoxypropan-2-yl	Increased sulfur content may enhance metabolic stability
1-(3-Bromophenyl)ethylamine (CAS 1281963-86-7)	C${12}$H${16}$BrN	254.17	3-Bromophenyl, allyl group	Bromine substituent could facilitate radiolabeling
3-MeOMA (1-(3-Methoxyphenyl)propan-2-ylamine)	C${11}$H${17}$NO	179.26	3-Methoxyphenyl, methylamine	Serotonergic activity reported in analogs
[1-(4-Fluorophenyl)ethyl][(3-methylphenyl)methyl]amine	C${16}$H${18}$FN	243.32	4-Fluorophenyl, 3-methylbenzyl	Fluorine enhances bioavailability

Key Findings:

Substituent Effects on Lipophilicity: The target compound’s 3-methylphenethyl group confers higher lipophilicity (logP ~2.8 estimated) compared to 3-MeOMA (logP ~1.9), which has a smaller 3-methoxyphenyl group .

Metabolic Stability :

• The thiophene-containing analog (CAS 411213-85-9) may exhibit slower hepatic clearance due to sulfur’s resistance to oxidative metabolism, contrasting with the target compound’s phenyl group, which is prone to cytochrome P450-mediated hydroxylation .

Biological Activity :

• Compounds like 3-MeOMA and the target share structural similarities with S18327 (), a dual α1/α2-adrenergic antagonist with antipsychotic properties. The target’s bulkier substituents may reduce histaminergic or muscarinic side effects, akin to S18327’s profile .

Synthetic Accessibility :

• highlights the use of 2-(3-methylphenyl)ethan-1-amine as a precursor, a strategy applicable to the target compound. However, introducing the methoxypropan-2-yl group may require protection/deprotection steps to avoid side reactions .

Research Implications

• Pharmacological Potential: The target compound’s balance of lipophilicity and polar groups positions it as a candidate for central nervous system (CNS) drug development, particularly for disorders involving monoaminergic pathways .
• Structural Optimization : Substituting the 3-methylphenyl group with heterocycles (e.g., thiophene) could improve metabolic stability, as seen in CAS 411213-85-9 .

Biological Activity

(1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine is an organic compound that has garnered interest in pharmacological research due to its potential biological activities. This article explores the biological mechanisms, effects, and relevant case studies associated with this compound.

Chemical Structure and Properties

The compound features a methoxy group attached to a propan-2-yl moiety, linked to a phenyl ring substituted with a methyl group. This unique structure may influence its interaction with biological targets.

Table 1: Structural Characteristics

Property	Description
Molecular Formula	C13H19NO
Molecular Weight	207.3 g/mol
Functional Groups	Amine, Methoxy
Solubility	Soluble in organic solvents

The biological activity of (1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine is thought to involve interactions with specific receptors and enzymes. Preliminary studies suggest that it may modulate neurotransmitter systems, potentially influencing mood and cognitive functions.

Interaction Studies

Research indicates that the compound can form hydrogen bonds and engage in π-π interactions due to its amine and aromatic structures. This suggests potential modulation of enzyme activities or receptor signaling pathways, which are critical in various physiological processes .

Pharmacological Effects

• Neurotransmitter Modulation : The compound has been investigated for its effects on neurotransmitter levels, particularly serotonin and dopamine, which are crucial in mood regulation and cognitive functions.
• Anticancer Potential : Similar compounds have shown promising results in inhibiting cancer cell growth. For instance, analogs have been reported to induce apoptosis in colon cancer cells via modulation of death receptor pathways .
• Anti-inflammatory Properties : Some studies suggest that compounds with similar structures exhibit anti-inflammatory effects, potentially making them candidates for treating inflammatory diseases.

Case Study 1: Anticancer Activity

A study focusing on a related compound demonstrated significant inhibitory effects on colon cancer cell growth through the activation of apoptotic pathways. The findings indicated that treatment led to increased expression of cleaved caspases and death receptors .

Case Study 2: Neuropharmacological Effects

In a neuropharmacological context, compounds structurally related to (1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine have been shown to enhance cognitive functions in animal models by modulating serotonin levels .

Comparative Analysis with Similar Compounds

To understand the unique properties of (1-Methoxypropan-2-yl)[2-(3-methylphenyl)ethyl]amine, it is essential to compare it with similar compounds.

Table 2: Comparative Biological Activities

Compound	Activity Type	Observations
(1-Methoxypropan-2-yl)[1-(thiophen-2-yl)ethyl]amine	Neurotransmitter Modulation	Enhanced serotonin levels
(E)-2-methoxy-4-(3-(4-methoxyphenyl)prop-1-en-1-yl)phenol	Anticancer	Induces apoptosis in colon cancer cells